Cas no 2228422-67-9 (4-(ethylsulfanyl)-3-methylbutan-1-amine)

• Product Name: 4-(ethylsulfanyl)-3-methylbutan-1-amine
• CAS No: 2228422-67-9
• MF: C₇H₁₇NS
• MW: 147.281580686569
• CID: 5835307
• PubChem ID: 165626660
• Update Time: 2025-06-11

4-(ethylsulfanyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(ethylsulfanyl)-3-methylbutan-1-amine
• EN300-1786102
• 2228422-67-9

• Inchi： 1S/C7H17NS/c1-3-9-6-7(2)4-5-8/h7H,3-6,8H2,1-2H3
• InChI Key： DYXPFAMILDWVKE-UHFFFAOYSA-N
• SMILES： S(CC)CC(C)CCN

Computed Properties

• Exact Mass: 147.10817072g/mol
• Monoisotopic Mass: 147.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 56.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.3Ų

Additional information on 4-(ethylsulfanyl)-3-methylbutan-1-amine

Comprehensive Overview of 4-(ethylsulfanyl)-3-methylbutan-1-amine (CAS No. 2228422-67-9): Properties, Applications, and Industry Insights

4-(ethylsulfanyl)-3-methylbutan-1-amine (CAS No. 2228422-67-9) is a sulfur-containing organic compound with a unique molecular structure that combines an amine functional group with an ethylsulfanyl moiety. This specialty chemical has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. The compound's distinct chemical properties, including its moderate polarity and reactive amine group, make it valuable for various organic transformations.

Recent trends in green chemistry have highlighted the importance of sulfur-containing compounds like 4-(ethylsulfanyl)-3-methylbutan-1-amine as potential bio-based alternatives to traditional petrochemical derivatives. Researchers are particularly interested in its role as a building block for sustainable materials, aligning with the global push toward eco-friendly synthesis methods. The compound's CAS number 2228422-67-9 has seen increased search volume in scientific databases, reflecting growing industrial interest.

From a molecular structure perspective, the compound features a branched carbon chain with strategic functional group placement that enables selective reactivity. The ethylsulfanyl group (-SC2H5) contributes to the molecule's lipophilicity, while the primary amine (-NH2) offers nucleophilic character. This combination makes 4-(ethylsulfanyl)-3-methylbutan-1-amine particularly useful in heterocyclic chemistry and catalysis applications where controlled reactivity is essential.

In the pharmaceutical sector, this compound serves as a precursor for various drug discovery programs. Its structural features are being explored for potential bioactive molecules, especially in neurological and metabolic disorder research. The presence of both sulfur and nitrogen atoms in its framework allows for interesting molecular interactions with biological targets, a topic frequently searched in medicinal chemistry forums and academic literature.

The agrochemical industry has identified 4-(ethylsulfanyl)-3-methylbutan-1-amine as a valuable intermediate for developing novel crop protection agents. Its structural components are particularly relevant for creating systemic pesticides with improved environmental profiles. This application aligns with current market demands for safer agricultural chemicals that maintain efficacy while reducing ecological impact.

From a synthesis perspective, the production of CAS 2228422-67-9 typically involves multi-step organic reactions starting from readily available precursors. Recent process optimization studies have focused on improving yield and purity while minimizing waste generation. These developments respond to the chemical industry's emphasis on atom economy and sustainable manufacturing practices.

Quality control of 4-(ethylsulfanyl)-3-methylbutan-1-amine requires advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity specifications are crucial for its performance in downstream applications, making quality assurance a frequent topic in technical discussions. Proper storage conditions (typically under inert atmosphere at controlled temperatures) are essential to maintain stability.

Emerging research directions for this compound include its potential in advanced material science applications. The combination of sulfur and amine functionalities offers interesting possibilities for polymer modification and surface chemistry. Some studies are exploring its use in creating functional coatings with specific adhesion or barrier properties.

The commercial availability of 4-(ethylsulfanyl)-3-methylbutan-1-amine has expanded in recent years, with several specialty chemical suppliers now offering it in various quantities. Market analysts note increasing demand from research institutions and industrial laboratories working on next-generation chemical solutions. Proper material safety data and regulatory compliance documentation accompany commercial samples.

Future prospects for CAS 2228422-67-9 appear promising as new applications continue to emerge. The compound's versatility positions it well within the growing market for fine chemicals and specialty intermediates. Ongoing research into its structure-activity relationships may unlock additional uses in diverse fields ranging from flavor chemistry to electronic materials.